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Compound of Interest

Compound Name: Boc-N-methyl-L-threonine

Cat. No.: B558141 Get Quote

This guide provides crucial safety, handling, and disposal information for Boc-N-methyl-L-
threonine, tailored for researchers, scientists, and professionals in drug development. The

following procedures are based on best practices for handling similar N-Boc protected amino

acids. A specific Safety Data Sheet (SDS) for Boc-N-methyl-L-threonine was not located;

therefore, these recommendations should be supplemented with a risk assessment conducted

by the user's institution.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is fundamental to minimizing

exposure and ensuring laboratory safety. The recommended PPE for handling Boc-N-methyl-
L-threonine includes:
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PPE Category Item Standard/Specification

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

Conforming to EN166 or

OSHA 29 CFR 1910.133 is

recommended.[1]

Skin Protection
Chemically resistant gloves

(e.g., Nitrile rubber)
Tested according to EN 374.[2]

Laboratory coat
To protect skin and personal

clothing.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

Use a NIOSH-approved

respirator if dust is generated

and ventilation is inadequate.

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Boc-N-
methyl-L-threonine and ensuring the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of any dust.

Avoid direct contact with skin and eyes.[1]

Prevent the generation of dust.

Wash hands thoroughly after handling the compound.

Storage:

Store in a tightly sealed container in a cool, dry place. A storage temperature of 0-8°C is

recommended.

Keep away from strong oxidizing agents.
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Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Waste Segregation and Collection:

Collect waste containing Boc-N-methyl-L-threonine in a dedicated and clearly labeled

waste container.

Do not mix this waste with other chemical waste streams.

Chemical Neutralization (if required and permitted):

For spills or small quantities, a process of deprotection can be considered to break down the

molecule into less hazardous components. This typically involves treatment with an acid like

trifluoroacetic acid (TFA) or hydrochloric acid (HCl), followed by neutralization. This

procedure should only be carried out by trained personnel in a controlled environment.

Container and Contaminated Material Disposal:

Handle contaminated packaging and materials (e.g., gloves, weighing paper) in the same

manner as the substance itself.

Place all contaminated solid waste into a designated solid chemical waste container.

Completely emptied containers can be recycled if appropriate procedures are followed.[2]

Experimental Workflow for Safe Handling
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Workflow for the safe handling of Boc-N-methyl-L-threonine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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